Cas no 69976-90-5 (Pentanamide,2-(acetylamino)-5-[(aminoiminomethyl)amino]-N-ethyl-, (S)- (9CI))

• Product Name: Pentanamide,2-(acetylamino)-5-[(aminoiminomethyl)amino]-N-ethyl-, (S)- (9CI)
• CAS No: 69976-90-5
• MF: C₁₀H₂₁N₅O₂
• MW: 243.306041479111
• CID: 516903
• PubChem ID: 129680
• Update Time: 2025-04-19

Pentanamide,2-(acetylamino)-5-[(aminoiminomethyl)amino]-N-ethyl-, (S)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentanamide,2-(acetylamino)-5-[(aminoiminomethyl)amino]-N-ethyl-, (S)- (9CI)
• N-alpha-acetylarginine-ethylamide
• Pentanamide, 2-(acetylamino)-5-((aminoiminomethyl)amino)-N-ethyl-, (S)-
• Nalpha-Acetylarginine-ethylamide
• 5-Carbamimidamido-N-ethyl-2-[(1-hydroxyethylidene)amino]pentanimidic acid
• 69976-90-5
• Ac-Arg-Et-NH2
• DTXSID10990226

• Inchi： 1S/C10H21N5O2/c1-3-13-9(17)8(15-7(2)16)5-4-6-14-10(11)12/h8H,3-6H2,1-2H3,(H,13,17)(H,15,16)(H4,11,12,14)/t8-/m0/s1
• InChI Key： LMGJGSIFXFBDNL-QMMMGPOBSA-N
• SMILES： O=C([C@H](CCC/N=C(\N)/N)NC(C)=O)NCC

Computed Properties

• Exact Mass: 243.16973
• Monoisotopic Mass: 243.169525
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 123
• XLogP3: -1.5

Experimental Properties

• Density: 1.25
• Refractive Index: 1.561
• PSA: 122.6